Cas no 82117-28-0 (1-BUTYL-ISOQUINOLIN-3-YLAMINE)

• Product name: 1-BUTYL-ISOQUINOLIN-3-YLAMINE
• CAS No: 82117-28-0
• MF: C₁₃H₁₆N₂
• MW: 0
• MDL: MFCD03701417
• CID: 1805464
• PubChem ID: 1714217

1-BUTYL-ISOQUINOLIN-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-BUTYL-ISOQUINOLIN-3-YLAMINE
• 1-butylisoquinolin-3-amine
• AB15762
• 82117-28-0
• CS-0456018
• DTXSID60364897
• DB-075813
• SCHEMBL10832927

• MDL： MFCD03701417
• Inchi： InChI=1S/C13H16N2/c1-2-3-8-12-11-7-5-4-6-10(11)9-13(14)15-12/h4-7,9H,2-3,8H2,1H3,(H2,14,15)
• InChI Key： MSKJXZSRLUEWJB-UHFFFAOYSA-N
• SMILES： CCCCC1=NC(=CC2=CC=CC=C21)N

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives